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Compound of Interest

Compound Name: HC Toxin

Cat. No.: B8101626 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of HC Toxin in

a laboratory setting. Adherence to these procedural guidelines is essential to mitigate risks and

ensure a safe research environment. HC Toxin is a potent, cell-permeable cyclic tetrapeptide

and a reversible inhibitor of histone deacetylases (HDACs)[1]. Its high toxicity necessitates

stringent safety measures.

Hazard Identification and Quantitative Data
HC Toxin is classified as acutely toxic and is fatal if swallowed.[2][3] All personnel must be

thoroughly familiar with its hazards before commencing any work.

GHS Classification: Acute Toxicity - Oral, Category 2.[2][3] Signal Word: Danger[2] Hazard

Statement: H300 - Fatal if swallowed.[2][3]

While a specific oral LD50 value is not publicly available, the GHS Category 2 classification

indicates an oral LD50 of ≤ 50 mg/kg in animal studies. The primary routes of exposure are

ingestion, inhalation of aerosols, and eye/skin contact. The substance is not classified as a

carcinogen.[2]
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Identifier Information Source

Chemical Name HC Toxin [1]

Synonyms
Toxin I (Helminthosporium

carbonum)
[1]

CAS Number 83209-65-8 [1][2]

Molecular Formula C21H32N4O6 [1]

Molecular Weight 436.5 g/mol [1]

Toxicity
GHS Category 2: Fatal if

swallowed
[2][3]

Biological Activity

Reversible Histone

Deacetylase (HDAC) Inhibitor,

IC50 = 30 nM

[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure.[4] The following

PPE is mandatory when handling HC Toxin in any form (solid or in solution).
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Protection Type Recommended Equipment Purpose & Best Practices

Eye and Face
Chemical Splash Goggles &

Face Shield

Protects against splashes,

sprays, and airborne particles.

Goggles must comply with

ANSI Z87.1 standards. A face

shield must be worn over

goggles.[5]

Skin and Body
Chemical-Resistant Gloves &

Laboratory Coat

Prevents skin contact.

Disposable nitrile gloves are

the minimum requirement;

double-gloving is

recommended for all handling

procedures.[4][5] A fully

fastened lab coat is required.

[6]

Respiratory N95 Respirator or higher

Required when handling

powdered HC Toxin or when

there is a risk of aerosol

generation (e.g., vortexing,

sonicating).[5] A full risk

assessment should determine

the appropriate level of

respiratory protection.[5]

Foot Protection Closed-Toe Shoes

Protects feet from spills and

falling objects. Shoes must

fully cover the feet.[5]

Operational Plan: A Step-by-Step Guide
Safe handling requires a controlled and methodical approach. The following workflow must be

followed for all procedures involving HC Toxin.

Pre-Experiment Preparation
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Designated Area: All work with HC Toxin must be conducted in a designated and clearly

marked area, such as a chemical fume hood or a Class II Biological Safety Cabinet (BSC), to

control potential exposure.[6]

Surface Preparation: Cover the work surface with absorbent, plastic-backed paper to contain

any potential spills.[6]

Gather Materials: Ensure all necessary equipment, including PPE, spill kits, and waste

containers, are readily accessible before handling the toxin.

Review SDS: All personnel involved must review the Safety Data Sheet (SDS) for HC Toxin
prior to beginning work.[2]

Handling Procedures
Donning PPE: Put on all required PPE in the correct sequence (e.g., lab coat,

mask/respirator, goggles/face shield, then gloves).[5]

Handling Solid Toxin: When working with powdered HC Toxin, extreme care must be taken

to avoid generating dust. Use static-free gloves if available. All weighing and reconstituting of

the powder must occur within a certified chemical fume hood or BSC.

Handling Liquid Toxin: Use mechanical pipetting aids for all liquid transfers; mouth pipetting

is strictly prohibited.[6] Open pressurized tubes or containers holding toxin solutions inside a

BSC or fume hood to prevent aerosol generation.

Transport: When moving HC Toxin solutions, use sealed, leak-proof primary containers

placed within a durable, leak-proof secondary container.[4]

Post-Experiment Cleanup
Decontamination: Thoroughly decontaminate all work surfaces with a suitable disinfectant,

such as a fresh 0.5% sodium hypochlorite solution, followed by a water rinse.[4]

Waste Disposal: Dispose of all contaminated materials, including pipette tips, tubes, and

absorbent paper, in a designated hazardous waste container.
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Doffing PPE: Remove PPE carefully in a sequence that minimizes contamination (e.g.,

gloves first, then face shield/goggles, lab coat, and mask).[5]

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing PPE

and before leaving the laboratory.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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